1-Phenyl-2-propanol
Cat. No. B081561
M. Wt: 136.19 g/mol
InChI Key: WYTRYIUQUDTGSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04605697
Procedure details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Identifiers
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REACTION_CXSMILES
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O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|
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Step One
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Name
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Quantity
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1500 mL
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Type
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reactant
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Smiles
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Step Two
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Name
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Quantity
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150 g
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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180 g
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reactant
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Smiles
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C1(=CC=CC=C1)CC(C)=O
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Step Four
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Quantity
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190 mL
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
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ADDITION
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Type
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ADDITION
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Details
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150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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During the addition
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the temperature was maintained at 85°-87° C.
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Outcomes
Product
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Name
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Smiles
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C1(=CC=CC=C1)CC(C)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04605697
Procedure details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Identifiers
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REACTION_CXSMILES
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O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1500 mL
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Type
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reactant
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Smiles
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O
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Step Two
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Name
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Quantity
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150 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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180 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CC(C)=O
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Step Four
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Name
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Quantity
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190 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
|
|
Duration
|
1 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
During the addition
|
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the temperature was maintained at 85°-87° C.
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Outcomes
Product
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Name
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|
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Type
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Smiles
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C1(=CC=CC=C1)CC(C)O
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Source
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Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04605697
Procedure details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Identifiers
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REACTION_CXSMILES
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O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1500 mL
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Type
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reactant
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Smiles
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O
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Step Two
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Name
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Quantity
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150 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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180 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CC(C)=O
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Step Four
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Name
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Quantity
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190 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
|
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
|
|
Duration
|
1 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
During the addition
|
TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
heating
|
TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
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the temperature was maintained at 85°-87° C.
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Outcomes
Product
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Name
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|
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Type
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Smiles
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C1(=CC=CC=C1)CC(C)O
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04605697
Procedure details
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser, were placed 1500 ml of water, 150 g of sodium hydroxide (pellets), 190 ml of ethanol and 180 g of phenylacetone. The mixture was stirred and heated to 80° C., and 150 g of Raney alloy was added very cautiously by small amounts over about 1 hour. During the addition, heating was discontinued and the temperature was maintained at 85°-87° C.
Identifiers
|
REACTION_CXSMILES
|
O.[OH-].[Na+].[C:4]1([CH2:10][C:11](=[O:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>C(O)C>[C:4]1([CH2:10][CH:11]([OH:13])[CH3:12])[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1 |f:1.2|
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Inputs
Step One
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Name
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|
|
Quantity
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1500 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Two
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Name
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Quantity
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150 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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180 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CC(C)=O
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Step Four
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Name
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Quantity
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190 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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80 °C
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture was stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
In a 4 liter three-necked flask fitted with a mechanical stirrer and a reflux condenser
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
150 g of Raney alloy was added very cautiously by small amounts over about 1 hour
|
|
Duration
|
1 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
During the addition
|
TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
heating
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
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the temperature was maintained at 85°-87° C.
|
Outcomes
Product
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Name
|
|
|
Type
|
|
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Smiles
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C1(=CC=CC=C1)CC(C)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
